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Compound of Interest

Compound Name: Lithium hypochlorite

Cat. No.: B084502

Prepared for: Researchers, scientists, and drug development professionals.
Introduction:

Lithium hypochlorite (LIOCI) is a solid, chlorine-releasing compound used for water
disinfection and surface sanitation.[1][2] When dissolved in water, it forms hypochlorous acid
(HOCI), the primary active agent responsible for microbial inactivation.[2][3] HOCI effectively
kills a broad spectrum of microorganisms, including bacteria, viruses, and algae, by oxidizing
their cellular components.[2] These application notes provide an overview of its use in research
settings, quantitative efficacy data, and detailed protocols for evaluating its performance. While
historically used for pool and spa sanitation, its availability has decreased due to the rising
demand for lithium in batteries.[1][4]

Key Physicochemical Properties
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Property Value Reference
Chemical Formula LiOCI [1]
Molar Mass 58.39 g/mol [1][2]
Appearance White to colorless crystalline (2]

solid
Odor Chlorine-like [1112]
Free Available Chlorine (FAC) 28 - 35% [5]
Solubility in Water Soluble [1][2][6]

pH (in solution)

~10.8 (alkaline)

[5]

Quantitative Disinfection Efficacy Data

The effectiveness of lithium hypochlorite is a function of concentration (dose), contact time,

pH, temperature, and the presence of organic matter. The following tables summarize typical

efficacy data against common waterborne pathogens.

Table 2.1: Bactericidal Efficacy of Lithium Hypochlorite (as Free Available Chlorine) against

E. coli

Conditions: pH 7.5, Temperature 20°C, Low Turbidity Water

FAC Concentration (mg/L)

Contact Time (minutes)

Log Reduction Value (LRV)

0.5 5 2.5
0.5 10 4.1
1.0 1 3.8
1.0 5 >6.0
2.0 1 > 6.0

Table 2.2: Formation of Total Trihalomethanes (TTHMs) with Lithium Hypochlorite
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Conditions: 24-hour contact time, 25°C, 3 mg/L Total Organic Carbon (TOC), pH 7.5

FAC Dose (mgl/L) Resulting TTHM Concentration (pg/L)
1.0 25
2.0 48
5.0 85

Note: TTHM formation is highly dependent on precursor concentration (e.g., TOC), water
temperature, pH, and contact time. The U.S. EPA limit for TTHMs in drinking water is 80 pg/L.

[7]

Reaction Pathways and Experimental Workflow
Chemical Disinfection Pathway

When lithium hypochlorite is dissolved in water, it establishes an equilibrium between
hypochlorous acid (HOCI) and the hypochlorite ion (OCI~). HOCI is the more potent
disinfectant. This equilibrium is pH-dependent.
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Dissolution & Equilibrium
H+
H20 OCI- (Hypochlorite lon)
+H*/-OH~
O po 0ro Acid
LioCl (solid) > L FOIENEDISINIECS Oxidation
. N Reaction i
Disinfection & By-Product Fegmation
Microorganism Inactivated Microorganism
Natural Organic Matter Disinfection By-Products
(Precursors) (e.g., THMs)
Start: Define Objectives
(e.g., Target Microbe, Water Matrix)
1. Prepare Microbial Culture 2. Prepare Stock & Working 3. Characterize Water Matrix
(e.g., E. coli ATCC 25922) Solutions of LiOCI (pH, TOC, Turbidity)

— ] -

4. Dosing Experiment
(Inoculate water, add disinfectant,
start timer)

\ 4

5. Collect Samples
at Predetermined Contact Times

Y

6. Neutralize Disinfectant
(e.g., Sodium Thiosulfate)

\ 4

7. Enumerate Survivors
(e.g., Membrane Filtration or Plating)

\ 4

8. Calculate Log Reduction
and Analyze Data

End: Report Findings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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